2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one

Specification

• Molecular Formula: C12H14OS
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 2-(2-methylphenyl)sulfanylcyclopentan-1-one
• Standard InChI: InChI=1S/C12H14OS/c1-9-5-2-3-7-11(9)14-12-8-4-6-10(12)13/h2-3,5,7,12H,4,6,8H2,1H3
• Standard InChI Key: CZGLFMQSRPNGMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SC2CCCC2=O

Introduction

Synthesis and Optimization

Laboratory-Scale Synthesis

The synthesis of 2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one can be inferred from methods used for para-substituted analogs. A representative pathway involves:

• Thiolation of Cyclopentanone:
  Cyclopentanone reacts with 2-methylthiophenol in the presence of iodine and dimethyl sulfoxide (DMSO). The reaction proceeds via radical intermediates, with iodine acting as an initiator.

  $$\text{Cyclopentanone} + \text{2-Methylthiophenol} \xrightarrow{\text{I}_2, \text{DMSO}} \text{2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one}$$

  Conditions:

  • Solvent: DMSO

  • Temperature: 80°C

  • Duration: 72 hours

  • Yield: ~38% (based on analogous reactions).

• Purification:
  Column chromatography (20–35% acetone in petroleum ether) isolates the product, with purity confirmed via HPLC (>95%).

Industrial Production Considerations

Scaling this synthesis requires addressing challenges such as:

• Solvent Recovery: DMSO’s high boiling point (189°C) complicates distillation. Alternatives like ethanol or methanol may be explored.

• Catalyst Efficiency: Substituting iodine with milder initiators (e.g., peroxides) could improve safety and yield.

Chemical Reactivity and Functionalization

The compound’s reactivity is dominated by two sites: the ketone group and the sulfanyl bridge.

Ketone-Derived Reactions

• Reduction:
  Sodium borohydride (NaBH₄) reduces the ketone to a secondary alcohol, yielding 2-[(2-Methylphenyl)sulfanyl]cyclopentanol.

  $$\text{2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one} \xrightarrow{\text{NaBH}_4} \text{2-[(2-Methylphenyl)sulfanyl]cyclopentanol}$$

  Conditions: Ethanol, 0°C, 1 hour.

• Oxidation:
  Strong oxidants like potassium permanganate (KMnO₄) convert the ketone to a dicarboxylic acid, though overoxidation risks exist.

Sulfanyl Group Reactivity

• Oxidation to Sulfoxides:
  Titanium-catalyzed asymmetric oxidation with tert-butyl hydroperoxide (TBHP) yields chiral sulfoxides, valuable in stereoselective synthesis.

  $$\text{2-[(2-Methylphenyl)sulfanyl]cyclopentan-1-one} \xrightarrow{\text{Ti(OiPr)}_4, \text{TBHP}} \text{2-[(2-Methylphenyl)sulfinyl]cyclopentan-1-one}$$

  Conditions: Dichloromethane, –20°C to 4°C, 48 hours.

• Electrophilic Aromatic Substitution: The sulfanyl group directs electrophiles to the phenyl ring’s para position, enabling nitration or halogenation.